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Compound of Interest

Compound Name: Oryzalin

Cat. No.: B097938 Get Quote

Oryzalin exhibits a high and selective binding affinity for tubulin from plants and protozoan

parasites, while showing significantly lower affinity for mammalian tubulin. This selectivity is the

basis for its use as a herbicide and its potential as an anti-parasitic agent with minimal host

toxicity.[1][2][3][4] The binding parameters have been determined using various biophysical and

computational methods, and the key quantitative data are summarized below.
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Parameter Value
Organism/Tub
ulin Source

Method Reference

Dissociation

Constant (Kd)
95 nM

Zea mays

(Maize)

Quasi-

equilibrium

binding

[2]

117 nM

Nicotiana

tabacum

(Tobacco)

Quasi-

equilibrium

binding with

[14C]oryzalin

[5]

8.4 µM Plant Tubulin

Kinetic binding

methods (older

estimate)

[2]

Apparent Affinity

Constant (Kapp)
1.19 x 105 M-1 Rosa sp. (Rose)

Ligand-binding

with

[14C]oryzalin

[1][6]

Inhibition

Constant (Ki)
2.59 x 106 M Rosa sp. (Rose)

Inhibition of

taxol-induced

polymerization

[1][7]

IC50

(Cellular/Survival

)

~100 nM (0.1

µM)

Toxoplasma

gondii

Parasite Survival

Assay
[4][7][8]

3.9 µM
Plasmodium

falciparum

Microtubule

Disruption Assay
[4]

< 20 µM
Leishmania

mexicana

Microtubule

Disruption Assay
[4]

> 50 µM
Mammalian Cell

Lines

Cytotoxicity

Assay
[4]

Computational

Binding Affinity
23 nM

Toxoplasma

gondii (α-tubulin)

Molecular

Docking &

Dynamics

[9][10]
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Mechanism of Action: Binding Site and Microtubule
Disruption
Oryzalin selectively binds to the α-tubulin subunit, a unique characteristic as many other

microtubule-targeting agents bind to β-tubulin.[7][8] Computational and mutagenesis studies

have identified the binding site as a pocket located beneath the N-loop of α-tublin.[9][10] More

recent computational studies propose this to be the pironetin (PIR) binding site.[7][8][11][12]

The binding of Oryzalin to this site is thought to physically obstruct the necessary

conformational changes in the N-loop, which are critical for forming lateral contacts between

adjacent protofilaments.[9][10] This interference prevents the assembly of tubulin dimers into a

stable microtubule lattice, leading to a net depolymerization of microtubules. The disruption of

these essential cytoskeletal structures results in the arrest of the cell cycle during mitosis and

ultimately leads to apoptosis or cell death.[13]
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Oryzalin's Mechanism of Action
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Experimental Workflow for Binding Affinity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24225878/
https://pubmed.ncbi.nlm.nih.gov/24225878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC158842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC158842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3008275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3008275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC159359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC159359/
https://www.semanticscholar.org/paper/Oryzalin%2C-a-dinitroaniline-herbicide%2C-binds-to-and-Morejohn-Bureau/b84320e08333bfd4c3a72011485b45b343ef552b
https://www.semanticscholar.org/paper/Oryzalin%2C-a-dinitroaniline-herbicide%2C-binds-to-and-Morejohn-Bureau/b84320e08333bfd4c3a72011485b45b343ef552b
https://pubs.acs.org/doi/10.1021/acsomega.2c00729
https://www.researchgate.net/publication/360827069_Unveiling_the_Possible_Oryzalin-Binding_Site_in_the_a-Tubulin_of_Toxoplasma_gondii
https://www.researchgate.net/figure/A-Representative-structure-of-oryzalin-bound-to-tubulin-as-predicted-by-the-docking_fig3_8903201
https://pmc.ncbi.nlm.nih.gov/articles/PMC379290/
https://pubmed.ncbi.nlm.nih.gov/35694483/
https://pubmed.ncbi.nlm.nih.gov/35694483/
https://pubs.acs.org/doi/abs/10.1021/acsomega.2c00729
https://www.medchemexpress.com/oryzalin.html
https://www.benchchem.com/product/b097938#understanding-oryzalin-s-binding-affinity-to-tubulin
https://www.benchchem.com/product/b097938#understanding-oryzalin-s-binding-affinity-to-tubulin
https://www.benchchem.com/product/b097938#understanding-oryzalin-s-binding-affinity-to-tubulin
https://www.benchchem.com/product/b097938#understanding-oryzalin-s-binding-affinity-to-tubulin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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